Cas no 1551804-37-5 (2-chloro-N-(2-methylpropyl)pyridin-4-amine)

• Product Name: 2-chloro-N-(2-methylpropyl)pyridin-4-amine
• CAS No: 1551804-37-5
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5161324
• PubChem ID: 59569188
• Update Time: 2025-06-15

2-chloro-N-(2-methylpropyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-chloro-N-(2-methylpropyl)-
• 2-chloro-N-(2-methylpropyl)pyridin-4-amine

• Inchi： 1S/C9H13ClN2/c1-7(2)6-12-8-3-4-11-9(10)5-8/h3-5,7H,6H2,1-2H3,(H,11,12)
• InChI Key： AAIGOTZMKMJRBC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(NCC(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-chloro-N-(2-methylpropyl)pyridin-4-amine

Introduction to 2-Chloro-N-(2-Methylpropyl)pyridin-4-amine (CAS No. 1551804-37-5)

2-Chloro-N-(2-methylpropyl)pyridin-4-amine, also known by its CAS number 1551804-37-5, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a chlorine atom and an N-substituted alkyl group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 2-chloro-N-(2-methylpropyl)pyridin-4-amine consists of a pyridine ring with a chlorine substituent at the 2-position and an N-(2-methylpropyl) group at the 4-position. The presence of these functional groups imparts specific chemical properties that are crucial for its reactivity and biological activity. The pyridine ring, a six-membered aromatic heterocycle, is known for its electron-withdrawing nature, which can influence the compound's reactivity in various chemical reactions. The chlorine substituent can participate in nucleophilic substitution reactions, making it a useful building block for further synthetic transformations.

In recent years, 2-chloro-N-(2-methylpropyl)pyridin-4-amine has gained attention in the pharmaceutical industry due to its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, studies have demonstrated that derivatives of 2-chloro-N-(2-methylpropyl)pyridin-4-amine can effectively modulate specific receptors and enzymes involved in inflammatory pathways, making them potential candidates for the treatment of chronic inflammatory diseases.

The synthesis of 2-chloro-N-(2-methylpropyl)pyridin-4-amine can be achieved through various methods, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of 4-chloropyridine with an appropriate amine derivative under controlled conditions. This method provides high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, which minimize waste generation and reduce the use of hazardous reagents.

In terms of safety and handling, 2-chloro-N-(2-methylpropyl)pyridin-4-amine should be stored in a cool, dry place away from incompatible materials such as strong oxidizers. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety. It is important to note that while this compound is not classified as a hazardous material or controlled substance, it should still be handled with care to prevent any potential risks.

The applications of 2-chloro-N-(2-methylpropyl)pyridin-4-amine extend beyond pharmaceutical research. In the field of materials science, this compound has been explored as a precursor for the synthesis of functional polymers and coatings. Its unique chemical properties make it suitable for applications where specific functional groups are required to impart desired characteristics to the final product. For example, derivatives of this compound have been used to develop coatings with enhanced adhesion properties or improved thermal stability.

In conclusion, 2-chloro-N-(2-methylpropyl)pyridin-4-amine (CAS No. 1551804-37-5) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it a valuable intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in the fields of medicinal chemistry and materials science.